Cas no 349121-74-0 (Benzamide,N-(cyanomethyl)-2-ethoxy-)

• Product name: Benzamide,N-(cyanomethyl)-2-ethoxy-
• CAS No: 349121-74-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.22518
• CID: 302751
• PubChem ID: 3418072

Benzamide,N-(cyanomethyl)-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(cyanomethyl)-2-ethoxy-
• N-(Cyanomethyl)-2-ethoxybenzamide
• AC1MPXMO
• AG-F-19869
• Benzamide, N-(cyanomethyl)-2-ethoxy- (9CI)
• CTK4H3249
• Oprea1_870449
• 349121-74-0
• DTXSID40392310

• Inchi： InChI=1S/C11H12N2O2/c1-2-15-10-6-4-3-5-9(10)11(14)13-8-7-12/h3-6H,2,8H2,1H3,(H,13,14)
• InChI Key： CTAUZWQOHXGVRI-UHFFFAOYSA-N
• SMILES： C(CNC(=O)C1C=CC=CC=1OCC)#N

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 62.12